Cas no 1483232-22-9 (tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate)

• Product Name: tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate
• CAS No: 1483232-22-9
• MF: C₁₄H₁₇FN₂O₃
• MW: 280.294787168503
• CID: 5562533
• PubChem ID: 65142706
• Update Time: 2025-10-29

tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate
• AKOS014476051
• EN300-12420143
• 1483232-22-9

• Inchi： 1S/C14H17FN2O3/c1-14(2,3)20-13(19)17-11-7-10-8(6-9(11)15)4-5-12(18)16-10/h6-7H,4-5H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： XMQQBGRDDNXKRM-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)CCC(N2)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.12232057g/mol
• Monoisotopic Mass: 280.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate

tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate (CAS No. 1483232-22-9) has emerged as a significant molecule with diverse applications and intriguing chemical properties. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and structural diversity.

The tert-butyl group in this compound contributes to its stability and lipophilicity, making it an attractive candidate for various synthetic transformations. The presence of the fluorine atom at the 6-position of the quinoline ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting enzymes involved in neurodegenerative diseases.

One of the most notable aspects of tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)carbamate is its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound to construct bioactive compounds with improved pharmacokinetic profiles. For instance, its use as a precursor in the synthesis of kinase inhibitors has shown promise in preclinical models of cancer.

The structural features of this compound also make it a valuable tool in medicinal chemistry. The tetrahydroquinoline ring system provides a rigid framework that can be further functionalized to enhance binding affinity to target proteins. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, facilitating its optimization for therapeutic applications.

In terms of synthesis, tert-butyl N-(6-fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-7-yli)carbamate can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity levels suitable for downstream applications. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

From an analytical standpoint, this compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry and stereochemistry, which are critical for understanding its interactions with biological systems.

Looking ahead, the potential applications of tert-butyl N-(6-fluoro-2-oxyo…) continue to expand as researchers uncover new ways to harness its unique properties. Its role in drug delivery systems and as a building block for advanced materials underscores its importance in contemporary chemical research.